Cas no 1593474-15-7 (Carbamic acid, N-(3-hydroxy-2,2-dimethylcyclobutyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, N-(3-hydroxy-2,2-dimethylcyclobutyl)-, phenylmethyl ester
• CAS No: 1593474-15-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5843426
• PubChem ID: 114631323
• Update Time: 2025-06-25

Carbamic acid, N-(3-hydroxy-2,2-dimethylcyclobutyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-hydroxy-2,2-dimethylcyclobutyl)-, phenylmethyl ester
• Benzyl (3-hydroxy-2,2-dimethylcyclobutyl)carbamate
• 1593474-15-7
• EN300-7159453
• CS-0226755
• benzyl N-(3-hydroxy-2,2-dimethylcyclobutyl)carbamate

• Inchi： 1S/C14H19NO3/c1-14(2)11(8-12(14)16)15-13(17)18-9-10-6-4-3-5-7-10/h3-7,11-12,16H,8-9H2,1-2H3,(H,15,17)
• InChI Key： NVRUJEUYEUHOAR-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1CC(O)C1(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 401.4±44.0 °C(Predicted)
• pka: 12.03±0.60(Predicted)

Additional information on Carbamic acid, N-(3-hydroxy-2,2-dimethylcyclobutyl)-, phenylmethyl ester

Carbamic Acid, N-(3-Hydroxy-2,2-Dimethylcyclobutyl)-, Phenylmethyl Ester: A Comprehensive Overview

Carbamic acid, N-(3-hydroxy-2,2-dimethylcyclobutyl)-, phenylmethyl ester (CAS No. 1593474-15-7) is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and material science. This compound is characterized by its cyclobutane ring system, which introduces significant steric hindrance and contributes to its distinctive chemical properties. The phenylmethyl ester group further enhances its reactivity and functional versatility, making it a valuable molecule for both academic research and industrial applications.

The synthesis of Carbamic acid, N-(3-hydroxy-2,2-dimethylcyclobutyl)-, phenylmethyl ester involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at the 3-hydroxy position of the cyclobutane ring. This development has significantly improved the enantiomeric excess of the final product, which is crucial for applications in pharmaceuticals and agrochemicals.

One of the most notable features of this compound is its ability to participate in various nucleophilic acyl substitutions due to the presence of the carbamate group. This reactivity has been exploited in the development of novel materials with tailored properties. For instance, researchers have recently explored its use as a precursor for polyurethane production, where it serves as an alternative to traditional isocyanates. The resulting materials exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in aerospace and automotive industries.

In addition to its role in polymer chemistry, Carbamic acid, N-(3-hydroxy-2,2-dimethylcyclobutyl)-, phenylmethyl ester has also found applications in drug delivery systems. Its hydroxyl group can be functionalized to create stimuli-responsive carriers that release drugs in response to specific environmental changes, such as pH or temperature variations. Recent studies have demonstrated its potential in targeted drug delivery for cancer therapy, where controlled release mechanisms can minimize side effects and improve therapeutic efficacy.

The physical and chemical properties of this compound are heavily influenced by its molecular structure. The cyclobutane ring introduces rigidity into the molecule, which affects its melting point and solubility characteristics. Experimental data indicate that this compound has a relatively high melting point compared to similar carbamates, attributed to strong intermolecular hydrogen bonding interactions. Furthermore, its solubility in organic solvents such as dichloromethane and THF makes it amenable to various synthetic transformations.

From an environmental standpoint, understanding the biodegradation pathways of Carbamic acid derivatives is critical for assessing their ecological impact. Recent research has focused on microbial degradation studies under controlled laboratory conditions. Results suggest that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of non-toxic byproducts. These findings are particularly relevant for industries seeking sustainable alternatives to conventional chemicals.

In conclusion, Carbamic acid, N-(3-hydroxy-2,2-dimethylcyclobutyl)-, phenylmethyl ester (CAS No. 1593474-15-7) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure enables diverse chemical reactivity and functionalization opportunities. As research continues to uncover new potential uses and optimize synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.